Cas no 213386-10-8 (3-Nitro-L-tyrosine-d3)
3-Nitro-L-tyrosine-d3 Chemical and Physical Properties
Names and Identifiers
-
- 3-Nitro-L-tyrosine-d3
- FBTSQILOGYXGMD-UOCCHMHCSA-N
- L-4-Hydroxy-3-nitrophenyl-2,5,6-d3-alanine
- [2H3]-3-Nitro-L-tyrosine
- CS-0310556
- (2S)-2-Amino-3-(2,3,6-trideuterio-4-hydroxy-5-nitrophenyl)propanoic acid
- L-Tyrosine-2,3,6-d3, 5-nitro-
- L-3-Nitrotyrosine-d3; NSC 37413-d3;
- F91022
- 213386-10-8
- HY-113248S
-
- Inchi: 1S/C9H10N2O5/c10-6(9(13)14)3-5-1-2-8(12)7(4-5)11(15)16/h1-2,4,6,12H,3,10H2,(H,13,14)/t6-/m0/s1/i1D,2D,4D
- InChI Key: FBTSQILOGYXGMD-UOCCHMHCSA-N
- SMILES: C(O)(=O)[C@@H](N)CC1=C([2H])C([N+]([O-])=O)=C(O)C([2H])=C1[2H]
Computed Properties
- Exact Mass: 229.07780166g/mol
- Monoisotopic Mass: 229.07780166g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 129Ų
3-Nitro-L-tyrosine-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N597002-2.5mg |
3-Nitro-L-tyrosine-d3 |
213386-10-8 | 2.5mg |
$ 234.00 | 2023-09-06 | ||
| TRC | N597002-25mg |
3-Nitro-L-tyrosine-d3 |
213386-10-8 | 25mg |
$ 1774.00 | 2023-09-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-478108-2.5 mg |
3-Nitro-L-tyrosine-d3, |
213386-10-8 | 2.5 mg |
¥2,858.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-478108-2.5mg |
3-Nitro-L-tyrosine-d3, |
213386-10-8 | 2.5mg |
¥2858.00 | 2023-09-05 | ||
| A2B Chem LLC | AW54563-5mg |
L-Tyrosine-2,3,6-d3, 5-nitro- |
213386-10-8 | 99% | 5mg |
$515.00 | 2024-04-20 | |
| A2B Chem LLC | AW54563-10mg |
L-Tyrosine-2,3,6-d3, 5-nitro- |
213386-10-8 | 10mg |
$609.00 | 2024-01-01 | ||
| A2B Chem LLC | AW54563-1mg |
L-Tyrosine-2,3,6-d3, 5-nitro- |
213386-10-8 | 99% | 1mg |
$275.00 | 2024-04-20 | |
| MedChemExpress | HY-113248S-1mg |
3-Nitro-L-tyrosine-d |
213386-10-8 | ≥99.0% | 1mg |
¥1400 | 2025-04-16 | |
| MedChemExpress | HY-113248S-5mg |
3-Nitro-L-tyrosine-d |
213386-10-8 | ≥99.0% | 5mg |
¥3500 | 2025-04-16 |
3-Nitro-L-tyrosine-d3 Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 3-Nitro-L-tyrosine-d3
3-Nitro-L-tyrosine-d3 (CAS No. 213386-10-8): An Overview of a Key Compound in Chemical and Biological Research
3-Nitro-L-tyrosine-d3 (CAS No. 213386-10-8) is a deuterated form of the nitrotyrosine derivative, which has gained significant attention in recent years due to its unique properties and applications in various fields of chemical and biological research. This compound is particularly valuable in studies involving oxidative stress, protein modifications, and signaling pathways. The deuterium labeling provides enhanced stability and detectability, making it an ideal tool for advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.
The structure of 3-Nitro-L-tyrosine-d3 consists of a tyrosine backbone with a nitro group at the 3-position and deuterium atoms replacing the hydrogen atoms at specific positions. This modification not only enhances the compound's stability but also improves its detectability in complex biological matrices. The nitration of tyrosine residues is a well-known post-translational modification that occurs under conditions of oxidative stress, often mediated by reactive nitrogen species such as peroxynitrite. This modification can significantly alter the function and structure of proteins, leading to various physiological and pathological outcomes.
In the context of oxidative stress, 3-Nitro-L-tyrosine-d3 serves as a valuable biomarker for the detection and quantification of nitration events in biological systems. Recent studies have highlighted its role in various diseases, including neurodegenerative disorders, cardiovascular diseases, and inflammatory conditions. For instance, elevated levels of nitrotyrosine have been observed in the brains of patients with Alzheimer's disease, suggesting its potential as a diagnostic marker for early detection and monitoring of disease progression.
The deuterium labeling in 3-Nitro-L-tyrosine-d3 offers several advantages over its non-deuterated counterpart. Deuterium atoms have a higher atomic mass compared to hydrogen atoms, which results in reduced metabolic turnover and increased stability. This property is particularly useful in long-term studies where the stability of the compound is crucial. Additionally, the deuterium labeling enhances the sensitivity and resolution of analytical techniques, allowing for more accurate quantification and characterization of nitration events.
In clinical research, 3-Nitro-L-tyrosine-d3 has been employed to investigate the mechanisms underlying oxidative stress-induced damage in various tissues. For example, studies have shown that nitration of specific proteins can lead to impaired enzyme activity, altered protein-protein interactions, and changes in cellular signaling pathways. These findings have important implications for understanding the pathogenesis of diseases characterized by chronic oxidative stress.
The use of 3-Nitro-L-tyrosine-d3 in drug development is another area of active research. By understanding the role of nitration in disease processes, researchers can identify potential therapeutic targets and develop novel drugs to modulate these pathways. For instance, compounds that inhibit nitration or reverse its effects could be developed as therapeutic agents for treating conditions such as Parkinson's disease, multiple sclerosis, and chronic obstructive pulmonary disease (COPD).
In addition to its applications in disease research, 3-Nitro-L-tyrosine-d3 has also found use in basic scientific investigations. The compound serves as a model system for studying the effects of nitration on protein structure and function. By using techniques such as X-ray crystallography and molecular dynamics simulations, researchers can gain insights into how nitration alters protein conformation and dynamics. These studies are essential for developing a comprehensive understanding of the molecular mechanisms underlying nitration-induced changes.
The synthesis of 3-Nitro-L-tyrosine-d3 involves several steps that ensure high purity and isotopic enrichment. The process typically starts with the preparation of L-tyrosine followed by nitration using a suitable nitrating agent such as peroxynitrite or tetranitromethane. The resulting 3-nitro-L-tyrosine is then subjected to deuterium labeling through methods such as hydrogen-deuterium exchange or direct deuteration using deuterated reagents. The final product is purified using chromatographic techniques to ensure high purity and isotopic enrichment.
In conclusion, 3-Nitro-L-tyrosine-d3 (CAS No. 213386-10-8) is a versatile compound with significant applications in chemical and biological research. Its unique properties make it an invaluable tool for studying oxidative stress, protein modifications, and signaling pathways. As research continues to uncover new insights into the role of nitration in various physiological and pathological processes, the importance of compounds like 3-Nitro-L-tyrosine-d3 will only continue to grow.
213386-10-8 (3-Nitro-L-tyrosine-d3) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)